Cas no 905449-82-3 (4-methyl-4-(methylthio)Pentanoic acid)

• Product Name: 4-methyl-4-(methylthio)Pentanoic acid
• CAS No: 905449-82-3
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 2118622
• Update Time: 2023-11-18

4-methyl-4-(methylthio)Pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(methylthio)Pentanoic acid
• Pentanoic acid, 4-methyl-4-(methylthio)-
• CID 90703066
• 4-Methyl-4-methylsulfanylpentanoic acid

• Inchi： 1S/C7H14O2S/c1-7(2,10-3)5-4-6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key： WCBFRWFYDBJFNE-UHFFFAOYSA-N
• SMILES： S(C)C(C)(C)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Topological Polar Surface Area: 62.6